Cas no 5381-20-4 (benzothiophene-3-carbaldehyde)

benzothiophene-3-carbaldehyde Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbaldehyde
• 1-Benzothiophene-3-carbaldehyde
• Benzo[b]thiophene-3-carboxaldehyde
• BENZOTHIOPHENE-3-CARBOXALDEHYDE
• THIANAPHTHENE-3-CARBOXALDEHYDE
• 1-benzothiophen-3-carbaldehyd
• 3-benzothiophene carbaldehyde
• 3-Formylbenzo[b]thiophene
• benzo<b>thiophene-3-carboxaldehyde
• 1-Benzothiophene-3-carboxaldehyde
• benzothiophene-3-carbaldehyde
• NSC18872
• PubChem13543
• thianapthene-3-carboxaldehyde
• KSC274C6B
• benzo[b]thiophen-3-carbaldehyde
• benzo[d]thiophen-3-carboxaldehyde
• benzo[b]thiophen-3-carboxa
• EN300-24744
• 1-benzothiophene 3-carbaldehyde
• NSC 18872
• DTXSID70280832
• Benzo(b)thiophene-3-carboxaldehyde
• 3-formylbenzothiophene
• CHEMBL596015
• BP-12662
• A7817
• 5381-20-4
• WDJLPQCBTBZTRH-UHFFFAOYSA-N
• SCHEMBL40953
• F0001-1398
• 1-benzothiophene-3-carbaldehyde
• benzothiophene-3-carboxaldehyde
• PS-4273
• benzo[b]thiophene-3-aldehyde
• benzo[b]thiophene-3-carbaldehyde
• FT-0607373
• 88C6MH2ME3
• MFCD00052376
• 3-Benzothiophenecarboxaldehyde
• CS-W002251
• NSC-18872
• J-519710
• UNII-88C6MH2ME3
• NS00126253
• Thianaphthene-3-carboxaldehyde, 95%
• AM20061110
• AKOS001261262
• B4086
• benzo[b]thiophen-3-carboxaldehyde
• Z199535912
• HY-W002251
• SY014520
• BDBM50358746
• Thianaphthene-3-carboxaldehyde
• DTXCID30231986
• DB-052401
• +Expand

• MDL： MFCD00052376
• InChIKey： WDJLPQCBTBZTRH-UHFFFAOYSA-N
• Inchi： 1S/C9H6OS/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-6H
• SMILES： S1C([H])=C(C([H])=O)C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 162.01400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.014
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 2.71380
• PSA: 45.31000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 166 °C/20 mmHg(lit.)
• Melting Point: 53-57 °C (lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Powder
• Solubility: Not determined
• λmax: 302(EtOH)(lit.)
• Density: 1.2123 (rough estimate)

benzothiophene-3-carbaldehyde Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning

benzothiophene-3-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%